molecular formula C11H12BrF2NO B8174660 3-Bromo-N,N-diethyl-4,5-difluorobenzamide

3-Bromo-N,N-diethyl-4,5-difluorobenzamide

Cat. No.: B8174660
M. Wt: 292.12 g/mol
InChI Key: QFXBTGYMZNGVFV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Bromo-N,N-diethyl-4,5-difluorobenzamide is a chemical compound with the molecular formula C11H12BrF2NO It is a derivative of benzamide, characterized by the presence of bromine, diethylamine, and difluorobenzene groups

Properties

IUPAC Name

3-bromo-N,N-diethyl-4,5-difluorobenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H12BrF2NO/c1-3-15(4-2)11(16)7-5-8(12)10(14)9(13)6-7/h5-6H,3-4H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QFXBTGYMZNGVFV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN(CC)C(=O)C1=CC(=C(C(=C1)Br)F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H12BrF2NO
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

292.12 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Bromo-N,N-diethyl-4,5-difluorobenzamide typically involves the following steps:

    Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 3-bromo-4,5-difluoroaniline and diethylamine.

    Reaction Conditions: The reaction is carried out under controlled conditions, often involving the use of solvents like dichloromethane or ethanol. The reaction mixture is typically heated to facilitate the formation of the desired product.

    Purification: After the reaction is complete, the product is purified using techniques such as recrystallization or chromatography to obtain pure 3-Bromo-N,N-diethyl-4,5-difluorobenzamide.

Industrial Production Methods: In an industrial setting, the production of 3-Bromo-N,N-diethyl-4,5-difluorobenzamide may involve large-scale synthesis using automated reactors and continuous flow processes. The reaction conditions are optimized to ensure high yield and purity of the final product. Industrial production also emphasizes safety and environmental considerations, such as the use of green chemistry principles and waste minimization.

Types of Reactions:

    Substitution Reactions: 3-Bromo-N,N-diethyl-4,5-difluorobenzamide can undergo nucleophilic substitution reactions, where the bromine atom is replaced by other nucleophiles.

    Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, leading to the formation of various oxidized or reduced derivatives.

    Hydrolysis: Under acidic or basic conditions, 3-Bromo-N,N-diethyl-4,5-difluorobenzamide can undergo hydrolysis to yield corresponding amines and carboxylic acids.

Common Reagents and Conditions:

    Nucleophiles: Sodium hydroxide, potassium tert-butoxide, and other strong bases.

    Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

    Reducing Agents: Sodium borohydride, lithium aluminum hydride.

    Hydrolysis Conditions: Acidic (hydrochloric acid) or basic (sodium hydroxide) conditions.

Major Products:

    Substitution Products: Depending on the nucleophile used, various substituted benzamides can be formed.

    Oxidation Products: Oxidized derivatives such as nitro compounds.

    Reduction Products: Reduced derivatives such as amines.

Scientific Research Applications

3-Bromo-N,N-diethyl-4,5-difluorobenzamide has several applications in scientific research:

    Chemistry: Used as a building block in the synthesis of more complex organic molecules.

    Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

    Medicine: Explored as a potential lead compound for the development of new pharmaceuticals.

    Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Bromo-N,N-diethyl-4,5-difluorobenzamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

    3-Bromo-N,N-diethylbenzamide: Lacks the difluoro groups, resulting in different chemical properties.

    4,5-Difluoro-N,N-diethylbenzamide: Lacks the bromine atom, affecting its reactivity and applications.

    3-Bromo-N,N-dimethyl-4,5-difluorobenzamide: Contains dimethylamine instead of diethylamine, influencing its biological activity.

Uniqueness: 3-Bromo-N,N-diethyl-4,5-difluorobenzamide is unique due to the combination of bromine, diethylamine, and difluorobenzene groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.